Cas no 77778-15-5 (3-Chloro-6-(phenylethynyl)pyridazine)

• Product Name: 3-Chloro-6-(phenylethynyl)pyridazine
• CAS No: 77778-15-5
• MF: C₁₂H₇ClN₂
• MW: 214.650381326675
• CID: 1092736
• PubChem ID: 12680260
• Update Time: 2025-09-27

3-Chloro-6-(phenylethynyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(phenylethynyl)pyridazine
• 3-chloro-6-(2-phenylethynyl)pyridazine
• 77778-15-5
• DIBCAIZIEJRAJQ-UHFFFAOYSA-N
• SCHEMBL2518837
• 3-Chloro-6-phenylethynyl-pyridazine
• 6-chloro-3-(2-phenylethynyl)pyridazine

• Inchi： 1S/C12H7ClN2/c13-12-9-8-11(14-15-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H
• InChI Key： DIBCAIZIEJRAJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 214.0297759g/mol
• Monoisotopic Mass: 214.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Chloro-6-(phenylethynyl)pyridazine

Introduction to 3-Chloro-6-(phenylethynyl)pyridazine (CAS No. 77778-15-5)

3-Chloro-6-(phenylethynyl)pyridazine, identified by the chemical identifier CAS No. 77778-15-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridazine core substituted with a chlorine atom at the 3-position and a phenylethynyl group at the 6-position. The unique structural arrangement of this molecule imparts distinct chemical and pharmacological properties, making it a subject of considerable interest in the development of novel therapeutic agents.

The pyridazine ring is a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, which contributes to its stability and reactivity. The presence of a chlorine atom at the 3-position enhances electrophilic substitution potential, while the phenylethynyl group introduces both aromaticity and potential bioisosteric properties. These structural features make 3-Chloro-6-(phenylethynyl)pyridazine a versatile scaffold for drug discovery, particularly in targeting neurological and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the potential of pyridazine derivatives as pharmacophores. Studies have demonstrated that modifications at the 3- and 6-positions of the pyridazine ring can significantly influence binding affinity and selectivity for biological targets. For instance, 3-Chloro-6-(phenylethynyl)pyridazine has been explored as a precursor in synthesizing compounds with inhibitory effects on enzymes involved in pain signaling pathways. The phenylethynyl moiety, in particular, has shown promise in enhancing drug-molecule stability and improving pharmacokinetic profiles.

In the context of contemporary drug development, 3-Chloro-6-(phenylethynyl)pyridazine has been utilized in the synthesis of novel small-molecule inhibitors targeting ion channels and receptors implicated in neurodegenerative diseases. Preliminary computational studies suggest that this compound exhibits favorable interactions with specific amino acid residues within target proteins, potentially leading to high-affinity binding. Furthermore, its ability to undergo further functionalization allows for the creation of libraries of derivatives with tailored pharmacological properties.

The role of 3-Chloro-6-(phenylethynyl)pyridazine extends beyond its direct therapeutic applications; it also serves as an important intermediate in multi-step organic synthesis. Researchers have leveraged its reactive sites to develop cross-coupling reactions, enabling the introduction of diverse substituents at strategic positions within the molecule. This synthetic versatility has been instrumental in generating novel analogs for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

One notable area where 3-Chloro-6-(phenylethynyl)pyridazine has garnered attention is in the development of anti-inflammatory agents. Pyridazine derivatives have demonstrated anti-pro-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. The structural motif present in 3-Chloro-6-(phenylethynyl)pyridazine aligns well with known pharmacophores responsible for these effects, suggesting its potential as a starting point for designing next-generation anti-inflammatory drugs.

Additionally, recent studies have explored the antimicrobial properties of 3-Chloro-6-(phenylethynyl)pyridazine and its derivatives. The combination of electron-withdrawing groups like chlorine and electron-donating aromatic systems creates a molecular environment conducive to disrupting bacterial cell membranes or inhibiting essential metabolic processes. Such findings are particularly relevant in light of growing concerns about antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 3-Chloro-6-(phenylethynyl)pyridazine typically involves multi-step organic transformations starting from commercially available precursors such as phenylacetylene and appropriate halogenated pyridazines. Advances in catalytic methods have streamlined these processes, enabling more efficient production scales suitable for both research and industrial applications. The reaction conditions can be optimized to minimize byproduct formation and maximize yield, ensuring cost-effective access to this valuable intermediate.

In conclusion, 3-Chloro-6-(phenylethynyl)pyridazine (CAS No. 77778-15-5) represents a compelling scaffold for pharmaceutical innovation due to its unique structural features and versatile reactivity. Its applications span across multiple therapeutic areas, including neurology, inflammation, and antimicrobial treatments. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly pivotal role in the discovery and development of next-generation therapeutics.